5-(4-bromophenyl)sulfonyl-6-imino-11-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

• Molecular Formula: C21H17BrN4O3S
• Molecular Weight: 485.4 g/mol
• IUPAC Name: 5-(4-bromophenyl)sulfonyl-6-imino-11-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• InChI: InChI=1S/C21H17BrN4O3S/c1-3-10-25-18(23)17(30(28,29)15-8-6-14(22)7-9-15)12-16-20(25)24-19-13(2)5-4-11-26(19)21(16)27/h3-9,11-12,23H,1,10H2,2H3
• InChI Key: PZECGSNAHYHADT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CC=C)S(=O)(=O)C4=CC=C(C=C4)Br

Description

This compound is a tricyclic heterocyclic molecule featuring a fused bicyclic core modified with a 4-bromophenylsulfonyl group, an imino moiety, and aliphatic substituents (methyl and prop-2-enyl). Its structural complexity arises from the combination of sulfonamide, imine, and conjugated aromatic systems, which confer unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-bromophenyl)sulfonyl-6-imino-11-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one involves multiple steps, including the formation of the triazatricyclo framework and the introduction of the bromophenyl and sulfonyl groups. Common synthetic routes may involve:

Formation of the Triazatricyclo Framework: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Bromophenyl Group: This step may involve bromination reactions using reagents like N-bromosuccinimide (NBS) under specific conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the imino group.

Reduction: Reduction reactions can target the sulfonyl group, converting it to a sulfide.

Substitution: The bromophenyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield sulfides.

Scientific Research Applications

5-(4-bromophenyl)sulfonyl-6-imino-11-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[840

Chemistry: Used as a building block in the synthesis of more complex molecules.

Medicine: Investigated for its potential as a therapeutic agent due to its unique structure.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 5-(4-bromophenyl)sulfonyl-6-imino-11-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one involves its interaction with molecular targets such as enzymes or receptors. The bromophenyl and sulfonyl groups may play a role in binding to these targets, while the triazatricyclo framework provides structural stability. The exact pathways involved would depend on the specific biological context.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 5-(4-bromophenyl)sulfonyl-6-imino-11-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaen-2-one (Compound A) with structurally related tricyclic derivatives. Key differences in substituents and their biochemical implications are highlighted:

Property	Compound A	Ethyl 6-(4-fluorobenzoyl)imino-7-(3-methoxypropyl)...carboxylate (Compound B)	5-(4-fluorobenzenesulfonyl)-6-imino-7,11-dimethyl...pentaen-2-one (Compound C)
Molecular Formula	C₂₃H₂₀BrN₄O₃S (estimated)	C₂₆H₂₅FN₄O₅	C₂₁H₁₈FN₃O₃S
Key Substituents	4-Bromophenylsulfonyl, prop-2-enyl, methyl	4-Fluorobenzoyl, 3-methoxypropyl, ethyl ester	4-Fluorobenzenesulfonyl, dimethyl
Molecular Weight (g/mol)	~530 (estimated, Br contributes ~80 g/mol)	492.5	~430 (estimated)
XLogP3	~3.5 (higher due to bromine’s hydrophobicity)	2.8	~2.3 (lower sulfonyl vs. ester polarity)
Hydrogen Bond Acceptors	7 (sulfonyl O, imino N, ketone O)	7 (ester O, benzoyl O, methoxy O)	6 (sulfonyl O, imino N, ketone O)
Spectral Data	Expected downfield shifts for Br in ¹H/¹³C NMR (vs. F in analogs)	NMR shifts at δ 7.8–8.2 ppm (aromatic F region)	Not reported; fluorosulfonyl group likely causes distinct ¹⁹F NMR signals

Structural and Functional Differences

Substituent Effects on Reactivity :

• Compound A’s 4-bromophenylsulfonyl group enhances electrophilicity and steric bulk compared to Compound C’s 4-fluorobenzenesulfonyl group. Bromine’s larger atomic radius and polarizability may improve π-π stacking in protein binding pockets but reduce solubility .
• Compound B’s ethyl ester and 3-methoxypropyl groups increase hydrophilicity (XLogP3 = 2.8) compared to Compound A’s hydrophobic prop-2-enyl chain .

Hydrogen-Bonding Patterns: Compound A’s sulfonyl and imino groups form strong hydrogen bonds, similar to fluorinated analogs. However, the bromine atom may disrupt specific interactions due to steric hindrance, as seen in studies of halogenated pharmaceuticals .

Spectral Distinctions :

• In Compound B, the 4-fluorobenzoyl group produces distinct ¹H NMR signals at δ 7.8–8.2 ppm, whereas Compound A’s bromophenyl group would shift aromatic protons further downfield (δ 8.0–8.5 ppm) .
• ¹⁹F NMR of Compound C would show a single peak for the fluorosulfonyl group, while Compound A lacks fluorine but may exhibit ¹H-¹³C coupling due to bromine’s quadrupolar moment .

Biological Activity

5-(4-bromophenyl)sulfonyl-6-imino-11-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex organic compound that has garnered attention for its potential biological activities. This article provides a comprehensive overview of the compound's biological activity, including its synthesis, mechanisms of action, and relevant case studies.

Structural Characteristics

The compound features a unique triazatricyclo framework and incorporates various functional groups such as sulfonyl and imino groups. These structural characteristics contribute significantly to its biological properties.

Feature	Description
Molecular Formula	C19H22BrN4O2S
Molecular Weight	440.37 g/mol
Functional Groups	Sulfonyl, Imino
Structural Framework	Triazatricyclo

Synthesis Methods

The synthesis of this compound can be approached through various methodologies that highlight its versatility in organic synthesis. Common steps include:

• Formation of the sulfonamide : Reaction of sulfonyl chloride with amine derivatives.
• Imination : Condensation reactions to form the imino group.
• Cyclization : Formation of the triazatricyclo structure through cyclization reactions.

Antimicrobial Activity

Research indicates that compounds structurally similar to 5-(4-bromophenyl)sulfonyl-6-imino have demonstrated significant antimicrobial activity against a range of bacterial and fungal strains. For instance:

• In vitro Studies : The compound exhibited moderate to strong activity against Salmonella typhi and Bacillus subtilis .

Anticancer Properties

The compound has shown promise in anticancer studies:

• Mechanisms of Action : It may interact with specific molecular targets involved in cell proliferation and apoptosis pathways.
• Cell Line Studies : In vitro assays using human breast adenocarcinoma cell lines (e.g., MCF7) revealed significant cytotoxic effects .

Enzyme Inhibition

5-(4-bromophenyl)sulfonyl-6-imino has also been evaluated for its enzyme inhibitory properties:

• Acetylcholinesterase Inhibition : Some derivatives have shown strong inhibitory activity against acetylcholinesterase, which is crucial for neuropharmacological applications .
• Urease Inhibition : The compound displayed significant urease inhibitory activity, indicating potential in treating urease-related infections .

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of several derivatives of the compound against various pathogens using the turbidimetric method. Results indicated that certain derivatives exhibited promising antimicrobial activity, particularly against Gram-positive bacteria .

Study 2: Anticancer Activity

In another study focusing on anticancer properties, derivatives were tested on MCF7 cell lines using the Sulforhodamine B (SRB) assay. Results showed that specific compounds derived from this framework were among the most active against breast cancer cells .